Cas no 161038-28-4 ()

161038-28-4 structure
structure
Product Name:
CAS No:161038-28-4
MF:C9H5ClFN
MW:181.594104528427
CID:6764773
PubChem ID:22284824
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C9H5ClFN/c10-9-6-3-1-2-4-8(6)12-5-7(9)11/h1-5H
    • InChI Key: VUVXJPNPEXRGSZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CN=C2C=CC=CC2=1)F

Computed Properties

  • Exact Mass: 181.0094550g/mol
  • Monoisotopic Mass: 181.0094550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.9Ų
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